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Compound of Interest

Compound Name: Luteolin-3',7-di-O-glucoside

Cat. No.: B191750

Essential Safety and Handling Guide for
Luteolin-3',7-di-O-glucoside

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Luteolin-3',7-di-
O-glucoside, ensuring the well-being of laboratory personnel and the integrity of research.
While Luteolin-3',7-di-O-glucoside is not classified as a hazardous substance according to
Regulation (EC) No 1272/2008, adherence to standard laboratory safety protocols is essential.

[1][2]

Hazard Identification and Classification

According to available Safety Data Sheets (SDS), Luteolin-3',7-di-O-glucoside does not meet
the criteria for hazard classification.[1][2] However, it is important to note that its aglycone,
Luteolin, is classified as having acute oral toxicity and can cause skin and eye irritation.[3][4]
Therefore, exercising caution to avoid dust formation and direct contact is recommended.
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Hazard Classification

Luteolin-3',7-di-O-
glucoside

Luteolin (Aglycone)

GHS Classification

Not a hazardous substance or

Acute toxicity, oral (Category
2/4); Skin irritation (Category
2); Serious eye irritation

(Category 2A); Specific target

mixture[2] o _
organ toxicity - single exposure
(respiratory tract irritation)
(Category 3)[3][4]
Signal Word None[2] Danger or Warning[3][4]

Primary Hazards

None known from direct
handling[1][2]

Fatal if swallowed, causes skin
and serious eye irritation, may

cause respiratory irritation[3][4]

Personal Protective Equipment (PPE)

The following table outlines the minimum recommended PPE for handling Luteolin-3',7-di-O-

glucoside in various laboratory operations.

Operation

Minimum PPE Requirement

Receiving & Unpacking

Laboratory coat, safety glasses, nitrile gloves.

Weighing (Solid Form)

Laboratory coat, safety glasses with side shields

(or goggles), nitrile gloves. Perform in a

chemical fume hood or ventilated balance

enclosure to minimize dust inhalation.[1][2]

Chemical-resistant laboratory coat, chemical

Solution Preparation

splash goggles, nitrile gloves. All work should be

performed in a certified chemical fume hood.[2]

[5]

General Handling (Solutions)

Laboratory coat, safety glasses, nitrile gloves.

Waste Disposal

Chemical-resistant laboratory coat, chemical

splash goggles, heavy-duty nitrile gloves.
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Experimental Protocol: Safe Handling Workflow

This protocol details the procedural steps for the safe handling of Luteolin-3',7-di-O-glucoside
from receipt to disposal.

¢ Receiving and Inspection:
o Upon receipt, inspect the container for any damage or leaks.

o Verify that the product name and CAS number (52187-80-1) on the label match the order.
[1][2]

o Wear appropriate PPE (lab coat, gloves, safety glasses) during unpacking.
e Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]
o Protect from direct sunlight.[2]
o Recommended storage temperature for the powder is -20°C.[2]
» Preparation for Use (Weighing):

o Perform all weighing operations within a chemical fume hood or a ventilated balance
enclosure to control dust.[1]

o Use a dedicated spatula and weighing paper.

o Clean the balance and surrounding area with a damp cloth after weighing to remove any
residual powder.

e Solution Preparation:
o Conduct all solution preparations in a chemical fume hood.[2]
o Add the weighed Luteolin-3',7-di-O-glucoside to the solvent slowly to avoid splashing.

o Ensure the container is securely capped before mixing or vortexing.
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e Handling of Solutions:

o Always wear the minimum required PPE when handling solutions.

o Avoid contact with skin and eyes.

o Do not pipette by mouth.

e Accidental Spills:

o

For solid spills, gently sweep up the material, avoiding dust generation, and place itin a
sealed container for disposal.[1]

o

For liquid spills, absorb with an inert material (e.g., sand, diatomite) and place in a sealed
container for disposal.[2][4]

o

Ventilate the area of the spill.

[¢]

Clean the spill area thoroughly with soap and water.[1]

Workflow for Safe Handling of Luteolin-3',7-di-O-
glucoside

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.carlroth.com/medias/SDB-6760-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzI2MTl8YXBwbGljYXRpb24vcGRmfGFESXhMMmd5WkM4NU1UYzFNVFExTVRFNU56YzBMMU5FUWw4Mk56WXdYMDFVWDBWT0xuQmtaZ3wzNWQ0MGEyM2RmYzM2MGUwNzEwMzlkMDJkMGVjODBiZjZjNmRlZmI2NTE3ZmFiYzNiZTFlOTk4YmFjM2FkNDFj
https://www.abmole.com/literature/luteolin-3-7-diglucoside-msds.html
https://file.medchemexpress.com/batch_PDF/HY-N0162/Luteolin-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-6760-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzI2MTl8YXBwbGljYXRpb24vcGRmfGFESXhMMmd5WkM4NU1UYzFNVFExTVRFNU56YzBMMU5FUWw4Mk56WXdYMDFVWDBWT0xuQmtaZ3wzNWQ0MGEyM2RmYzM2MGUwNzEwMzlkMDJkMGVjODBiZjZjNmRlZmI2NTE3ZmFiYzNiZTFlOTk4YmFjM2FkNDFj
https://www.benchchem.com/product/b191750?utm_src=pdf-body
https://www.benchchem.com/product/b191750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Preparation

1. Receiving &
Unpacking

Inspect & Verify

2. Appropriate
Storage

Retrieve for Use

3. Weighing in
Vented Enclosure

Transfer Weighed
Compound

Experimental Work

4. Solution
Preparation

Post-Experiment

6. Spill
Management

5. General
Handling

I
I
After Experiment ,llf Spill Occurs

y

7. Waste
Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Luteolin-3',7-di-O-glucoside.

Disposal Plan
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e Chemical Waste: Dispose of unused Luteolin-3',7-di-O-glucoside and any contaminated
materials (e.g., gloves, weighing paper, absorbent materials) as non-hazardous chemical
waste in appropriately labeled containers.[1] Follow all local, state, and federal regulations
for chemical waste disposal.

o Contaminated Labware: Decontaminate glassware by washing thoroughly with soap and
water. Disposable labware should be placed in the appropriate chemical waste stream.

e Environmental Precautions: Prevent the substance from entering drains, surface water, or
groundwater.[1][4]

First Aid Measures

In the event of exposure, follow these first aid measures.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide respiratory support. Seek

medical attention if symptoms persist.[1][2]

Remove contaminated clothing. Wash the

Skin Contact affected area thoroughly with soap and water.[1]

[2]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ) )
lenses if present and easy to do. Continue
rinsing. Seek medical attention if irritation

persists.[1][2]

Rinse mouth with water. Do NOT induce
Ingestion vomiting unless directed by medical personnel.

Seek medical attention if you feel unwell.[1][2]

By adhering to these safety protocols, researchers can minimize risks and ensure a safe
laboratory environment when working with Luteolin-3',7-di-O-glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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